
Streptomycin and Alternative Antibiotics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Medermycin

CAS No.: 60227-09-0

Cat. No.: S3351584

Get Quote

The following table summarizes key information on Streptomycin and two common alternative antibiotics,

based on data from drug compendiums and scientific literature [1] [2].

Attribute Streptomycin Doxycycline Tetracycline

Drug Class Aminoglycoside [2] Tetracycline [1] Tetracycline [1]

Primary
Approved
Uses

Tuberculosis, plague,

endocarditis, brucellosis [1] [2]

Respiratory, sinus, skin,

and sexually transmitted
infections [1]

Bacterial infections,

acne, bronchitis,
chlamydia [1]

Average User
Rating

9.0 / 10 (from 2 ratings) [1] 6.4 / 10 (from 1646
ratings) [1]

6.6 / 10 (from 64
ratings) [1]

Common Side
Effects

Vertigo, vomiting, facial
numbness, kidney and ear

toxicity [2]

Information not
available in search

results

Information not
available in search

results

Pregnancy
Category

D (Positive evidence of risk) [1] D (Positive evidence of

risk) [1]

D (Positive evidence

of risk) [1]

Mechanism of
Action

Binds to 30S ribosomal subunit,

causing codon misreading and
inhibiting protein synthesis [2]

Information not

available in search
results

Information not

available in search
results
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Anti-Inflammatory Drugs with Antimicrobial Properties

Research indicates that several established anti-inflammatory drugs have demonstrated antimicrobial

properties in pre-clinical studies, presenting a promising avenue for developing dual-action therapies [3]. The

table below summarizes experimental data for some of these compounds.

Drug
(Category)

Demonstrated In Vitro
Antibacterial Effects

In Vivo Evidence (Animal
Models)

Potential Clinical
Applications

Ibuprofen
(NSAID)

Against Bacillus cereus,
Escherichia coli, and

Staphylococcus aureus
(including MRSA) with MICs of

0.625–2.5 mg/L [3].

Increased survival rate in
mice infected with

Pseudomonas aeruginosa
[3].

Studied in clinical trials
for uncomplicated

urinary tract infections
(UTIs) [3].

Auranofin
(Anti-
rheumatic)

Potent effect against a broad

spectrum of Gram-positive
bacteria, including

Mycobacterium tuberculosis
(MIC 0.0015–5 mg/L) [3].

High survival rate in mice

infected with
Enterococcus faecium, S.
aureus, and Clostridioides
difficile [3].

Investigated for

repurposing in
bacterial infections [3].

Aspirin
(NSAID)

Moderate activity against E.
coli, B. cereus, P. aeruginosa,

and Salmonella choleraesuis
(MIC 1.2–5 mg/L) [3].

Caused a high survival
rate in M. tuberculosis-

infected mice [3].

Potential role in
adjunctive therapy [3].

Research Insights on Antibiotics and Inflammation

While streptomycin is not classified as an anti-inflammatory drug, recent scientific studies have revealed

complex interactions between its antibiotic action and the host's inflammatory response [4] [5] [6]. These

findings are highly relevant for researchers in the field.

Streptomycin-Induced Intestinal Inflammation: One study found that streptomycin treatment in

mice can induce low-level inflammation in the intestinal mucosa. This was characterized by an influx
of inflammatory monocytes and neutrophils, and an increased expression of the gene Nos2 (inducible
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nitric oxide synthase). This inflammatory response created a environment that enhanced the growth

of E. coli by providing nitrate as an alternative electron acceptor [4].
Impact on Gut-Lung Axis: Another study showed that streptomycin treatment altered the gut

microbiome in mice, which in turn modulated the pulmonary immune response to Respiratory
Syncytial Virus (RSV) infection. Mice treated with streptomycin had more severe lung inflammation

after RSV infection, which was associated with an increase in pro-inflammatory cytokines like IFN-γ
and IL-17, and altered macrophage polarization. This aggravated inflammation could be rescued by

supplementing with the probiotic Clostridium butyricum [5].
Effect in Cystic Fibrosis Model: In a cystic fibrosis (CF) mouse model, treatment with streptomycin

reduced the characteristic small intestinal bacterial overgrowth and altered the gut microbiome. This
change in the intestinal environment was correlated with an amelioration of airway

hyperresponsiveness—a key lung pathology in CF—and shifts in the pulmonary T-cell profile,
suggesting a systemic link between the gut microbiome and lung inflammation [6].

The following diagram illustrates the key inflammatory pathway identified in the research on streptomycin's

effect in the mouse intestine [4]:
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Streptomycin Treatment

Disruption of Gut Microbiota
(Dysbiosis)

Mild Inflammation in
Intestinal Mucosa

Influx of Inflammatory Cells
(Neutrophils, Monocytes)

↑ Expression of Nos2 Gene
(Inducible Nitric Oxide Synthase)

Production of Nitrate

Enhanced Growth of
Facultative Anaerobes (e.g., E. coli)

via Nitrate Respiration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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